
Physicochemical properties of 4-(4-
Hydroxypiperidin-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-(4-Hydroxypiperidin-1-

yl)benzaldehyde

Cat. No.: B1316394 Get Quote

In-Depth Technical Guide to 4-(4-
Hydroxypiperidin-1-yl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

4-(4-Hydroxypiperidin-1-yl)benzaldehyde, a versatile building block in medicinal chemistry.

This document compiles available data on its chemical structure, physical properties, and

synthesis, offering a valuable resource for its application in research and drug development.

Core Physicochemical Properties
4-(4-Hydroxypiperidin-1-yl)benzaldehyde, with the CAS number 79421-44-6, is a substituted

benzaldehyde derivative. Its chemical structure consists of a benzaldehyde moiety linked at the

para position to a piperidine ring, which is further substituted with a hydroxyl group at its 4-

position.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

Molecular Formula C₁₂H₁₅NO₂ PubChem[1]

Molecular Weight 205.25 g/mol Biotuva Life Sciences[2]

IUPAC Name
4-(4-hydroxypiperidin-1-

yl)benzaldehyde
P&S Chemicals[3]

CAS Number 79421-44-6 Alchem Pharmtech[4]

SMILES O=Cc1ccc(cc1)N1CCC(O)CC1 PubChem[1]

InChI

InChI=1S/C12H15NO2/c14-9-

10-1-3-11(4-2-10)13-7-5-

12(15)6-8-13/h1-4,9,12,15H,5-

8H2

PubChem[1]

Predicted XlogP 1.4 PubChem[1]

Table 2: Experimental Physical Properties

Property Value Source

Melting Point 115-118 °C PrepChem[5]

Boiling Point Data not available

Solubility Data not available

Synthesis and Purification
A documented experimental protocol for the synthesis of 4-(4-Hydroxypiperidin-1-
yl)benzaldehyde is available, providing a reliable method for its preparation in a laboratory

setting.

Experimental Protocol: Synthesis of 4-(4-
Hydroxypiperidin-1-yl)benzaldehyde[5]
Materials:
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4-hydroxypiperidine (180 g)

4-fluorobenzaldehyde (74.4 g)

Aliquat 336 (1 ml)

Dimethylsulfoxide (750 ml)

Anhydrous potassium carbonate (82.8 g)

Toluene (for recrystallization)

Procedure:

A 2-liter three-necked flask is equipped with a mechanical stirrer, a thermometer, and a

condenser.

The flask is charged with 180 g of 4-hydroxypiperidine, 74.4 g of 4-fluorobenzaldehyde, 1 ml

of Aliquat 336, 750 ml of dimethylsulfoxide, and 82.8 g of anhydrous potassium carbonate.

The reaction mixture is heated to 95 °C and maintained at this temperature for three days.

After the reaction is complete, the mixture is cooled to room temperature and then poured

into 3 liters of ice water.

The resulting solid precipitate is collected by filtration.

The collected solid is washed with water and then dried under a vacuum.

The crude product is purified by recrystallization from toluene.

Yield and Purity:

The final product is obtained as a solid with a melting point of 115-118 °C.[5] Purity is typically

assessed by the melting point range and chromatographic techniques, with suppliers often

quoting purities of 95% or higher.[2][6]

Spectral Data
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Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 4-(4-Hydroxypiperidin-
1-yl)benzaldehyde is not readily available in the public domain. Researchers are advised to

perform their own spectral analysis for structural confirmation and purity assessment upon

synthesis or acquisition. Predicted mass spectrometry data for various adducts is available

from PubChem.[1]

Biological Activity and Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the biological

activity or the involvement of 4-(4-Hydroxypiperidin-1-yl)benzaldehyde in any signaling

pathways. However, the 4-aminopiperidine moiety is a common scaffold in the design of

various biologically active molecules, including potential anticancer agents that target

thymidylate synthase.[7] This suggests that derivatives of 4-(4-Hydroxypiperidin-1-
yl)benzaldehyde could be of interest in drug discovery programs.

Visualizations
To aid in the conceptualization of the synthesis and potential applications of this compound, the

following diagrams are provided.

4-Hydroxypiperidine +
4-Fluorobenzaldehyde +

K₂CO₃ + Aliquat 336
in DMSO

Heating at 95°C
for 3 days

Nucleophilic Aromatic
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Filtration, and Washing
Recrystallization
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Click to download full resolution via product page

Caption: Synthetic workflow for 4-(4-Hydroxypiperidin-1-yl)benzaldehyde.
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Caption: Logical relationship of the compound to its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical properties of 4-(4-Hydroxypiperidin-1-
yl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316394#physicochemical-properties-of-4-4-
hydroxypiperidin-1-yl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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